1H-Indole, 5-fluoro-1-[tris(1-methylethyl)silyl]-

• Molecular Formula: C17H26FNSi
• Molecular Weight: 291.5 g/mol
• IUPAC Name: (5-fluoroindol-1-yl)-tri(propan-2-yl)silane
• InChI: InChI=1S/C17H26FNSi/c1-12(2)20(13(3)4,14(5)6)19-10-9-15-11-16(18)7-8-17(15)19/h7-14H,1-6H3
• InChI Key: ACHZLWIUAPEAHI-UHFFFAOYSA-N
• SMILES: CC(C)[Si](C(C)C)(C(C)C)N1C=CC2=C1C=CC(=C2)F

Description

1H-Indole, 5-fluoro-1-[tris(1-methylethyl)silyl]- is a useful research compound. Its molecular formula is C17H26FNSi and its molecular weight is 291.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 5-fluoro-1H-indole (2.5 g, 18.52 mmol) and chlorotriisopropyl-silane (3.92 g, 20.4 mmol) in anhydrous THF (75 mL) at −78° C. was added dropwise a solution of n-BuLi in THF (1.6 mol/L, 12.7 mL, 20.37 mmol) at a rate to maintain the internal reaction temperature below −70° C. After the addition was completed, the mixture was stirred at −78° C. for 1 h and then poured into water (250 mL), extracted with DCM (100 mL×3), and concentrated in vacuo to afford 5-fluoro-1-(triisopropylsilyl)-1H-indole as a yellow oil (5.27 g, 97.6%). MS (ESI): m/z=292.3 [M+1]+.